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Compound of Interest

Compound Name: Arachidic acid-d4-1

Cat. No.: B15139616 Get Quote

Essential Safety and Handling Guide for Arachidic
Acid-d4-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Arachidic acid-d4-1. The following procedures for

operations and disposal are designed to ensure a safe laboratory environment.

Arachidic acid-d4-1 is a deuterium-labeled form of arachidic acid, a saturated fatty acid. While

deuterium itself is a stable, non-radioactive isotope of hydrogen and is not considered

hazardous, the chemical properties of the fatty acid dictate the necessary safety precautions[1].

Safety Data Sheets (SDS) for the non-deuterated form of arachidic acid present conflicting

information regarding its hazards. Some sources classify it as not hazardous, while others

indicate that it can cause skin irritation, serious eye irritation, and potential respiratory

irritation[2][3][4]. Therefore, a cautious approach to handling is recommended, treating the

compound as potentially hazardous.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Arachidic Acid

(non-deuterated). These properties are expected to be very similar for Arachidic acid-d4-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15139616?utm_src=pdf-interest
https://www.benchchem.com/product/b15139616?utm_src=pdf-body
https://www.benchchem.com/product/b15139616?utm_src=pdf-body
https://www.benchchem.com/product/b15139616?utm_src=pdf-body
https://www.benchchem.com/product/b15139616?utm_src=pdf-body
https://www.synergy-recycling.co.uk/deuterium-d
https://www.agilent.com/cs/library/msds/FLPK-004H_NAEnglish.pdf
https://cdn.caymanchem.com/cdn/msds/9000339m.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19616&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15139616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 506-30-9 (non-deuterated) [2][3]

Molecular Formula C20H36D4O2 [5]

Molecular Weight 316.56 g/mol [5]

Appearance White solid (powder or flakes) N/A

Melting Point 75 °C (167 °F) [2]

Boiling Point Undetermined [2]

Flash Point 110 °C (230 °F) [2]

Water Solubility Insoluble [2]

Explosion Hazard
Product does not present an

explosion hazard
[2]

Personal Protective Equipment (PPE) and Handling
Protocol
A comprehensive approach to personal protective equipment is essential to minimize exposure

and ensure safety.

Recommended Personal Protective Equipment
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

To protect against dust

particles and potential

splashes. A face shield may be

necessary for larger quantities

or when splashing is likely[6].

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile)

To prevent skin contact. As the

compound can be an irritant,

gloves are mandatory. Double

gloving is recommended for

extended handling[7].

Body Protection Laboratory Coat
To protect skin and clothing

from dust and spills.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powder outside of a fume

hood or ventilated enclosure to

prevent inhalation of dust

particles[8].

Step-by-Step Handling Procedure
Preparation:

Ensure that an eyewash station and safety shower are readily accessible[4].

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

weighing or transferring the powder.

Gather all necessary equipment and reagents before starting the experiment.

Donning PPE:

Put on a lab coat, followed by safety glasses or goggles.
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If required, undergo a fit test for a respirator and ensure it is worn correctly.

Finally, put on chemical-resistant gloves.

Handling Arachidic Acid-d4-1:

Carefully weigh the required amount of the compound, avoiding the creation of dust.

If dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Arachidic acid-d4-1 is soluble in DMSO (10 mM)[5].

Keep containers closed when not in use.

Post-Handling:

Decontaminate the work area with an appropriate solvent.

Remove PPE in the reverse order it was put on, being careful to avoid contaminating skin

or clothing.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn[4].

Disposal Plan
Proper disposal of chemical waste is critical to maintaining a safe laboratory and environment.

Waste Segregation and Collection
Solid Waste:

Contaminated PPE (gloves, disposable lab coats), weigh boats, and paper towels should

be collected in a designated, labeled hazardous waste container.

Unused or excess Arachidic acid-d4-1 powder should be disposed of as chemical waste.

Liquid Waste:
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Solutions containing Arachidic acid-d4-1 should be collected in a labeled, sealed

container for liquid hazardous waste.

Do not mix different waste streams. Keep deuterated solvent waste separate from non-

deuterated solvent waste where possible, as this may affect disposal options and costs[9].

Disposal Protocol
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents.

Storage: Store waste containers in a designated, secondary containment area away from

general laboratory traffic.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste. Some institutions may have specific protocols for isotopically labeled

compounds.

Professional Disposal: Arrange for pick-up and disposal by a certified hazardous waste

management company.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for safely handling and

disposing of Arachidic acid-d4-1.
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Workflow for Handling Arachidic Acid-d4-1

Preparation

Handling

Disposal & Cleanup

Prepare Well-Ventilated Area
(Fume Hood Recommended)

Gather All Materials

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Weigh Compound Carefully
(Avoid Dust Generation)

Proceed to Handling

Transfer and/or Dissolve

Perform Experimental Procedure

Decontaminate Work Area

Experiment Complete

Segregate Waste

Solid Waste
(Contaminated PPE, etc.)

Liquid Waste
(Solutions)

Dispose via Certified Hazmat Vendor

Click to download full resolution via product page

Workflow for Handling Arachidic Acid-d4-1

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15139616?utm_src=pdf-body-img
https://www.benchchem.com/product/b15139616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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